Cas no 2091244-24-3 (Methanone, cyclopropyl(6-methoxy-2-pyridinyl)-)
Methanone, cyclopropyl(6-methoxy-2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, cyclopropyl(6-methoxy-2-pyridinyl)-
-
- Inchi: 1S/C10H11NO2/c1-13-9-4-2-3-8(11-9)10(12)7-5-6-7/h2-4,7H,5-6H2,1H3
- InChI Key: DGPSITFEYFSKTP-UHFFFAOYSA-N
- SMILES: C(C1CC1)(C1=NC(OC)=CC=C1)=O
Methanone, cyclopropyl(6-methoxy-2-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-301094-1.0g |
2-cyclopropanecarbonyl-6-methoxypyridine |
2091244-24-3 | 1.0g |
$821.0 | 2023-02-26 | ||
| Enamine | EN300-301094-2.5g |
2-cyclopropanecarbonyl-6-methoxypyridine |
2091244-24-3 | 2.5g |
$1701.0 | 2023-02-26 | ||
| Enamine | EN300-301094-5.0g |
2-cyclopropanecarbonyl-6-methoxypyridine |
2091244-24-3 | 5.0g |
$2154.0 | 2023-02-26 | ||
| Enamine | EN300-301094-10.0g |
2-cyclopropanecarbonyl-6-methoxypyridine |
2091244-24-3 | 10.0g |
$2708.0 | 2023-02-26 |
Methanone, cyclopropyl(6-methoxy-2-pyridinyl)- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Methanone, cyclopropyl(6-methoxy-2-pyridinyl)-
Recent Advances in the Study of Methanone, cyclopropyl(6-methoxy-2-pyridinyl)- (CAS: 2091244-24-3)
The compound Methanone, cyclopropyl(6-methoxy-2-pyridinyl)- (CAS: 2091244-24-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications. The information presented herein is derived from peer-reviewed publications, patent filings, and conference proceedings, ensuring the accuracy and timeliness of the data.
Recent studies have highlighted the role of Methanone, cyclopropyl(6-methoxy-2-pyridinyl)- as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the unique structural features of this compound make it a promising candidate for further development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity towards specific kinase targets, such as JAK2 and EGFR.
In addition to its kinase inhibitory properties, Methanone, cyclopropyl(6-methoxy-2-pyridinyl)- has shown potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as important therapeutic targets, and small molecules capable of disrupting these interactions offer new avenues for drug discovery. Preliminary in vitro studies have demonstrated that this compound can effectively disrupt the interaction between p53 and MDM2, a well-known PPI implicated in cancer progression. These findings suggest that further optimization of this scaffold could lead to the development of novel anticancer agents.
The pharmacokinetic and toxicological profiles of Methanone, cyclopropyl(6-methoxy-2-pyridinyl)- have also been investigated in recent preclinical studies. Results indicate favorable oral bioavailability and metabolic stability, although some concerns regarding off-target effects have been raised. Researchers are currently exploring structural modifications to enhance selectivity and reduce potential toxicity. These efforts are supported by advanced analytical techniques, such as LC-MS/MS and NMR spectroscopy, which provide detailed insights into the compound's metabolic pathways.
In conclusion, Methanone, cyclopropyl(6-methoxy-2-pyridinyl)- (CAS: 2091244-24-3) represents a promising scaffold for the development of next-generation therapeutics targeting kinases and protein-protein interactions. Ongoing research efforts are focused on optimizing its pharmacological properties and expanding its therapeutic applications. The compound's unique chemical structure and demonstrated biological activity make it a valuable subject for further investigation in the fields of oncology and inflammation. Future studies will likely explore its potential in combination therapies and its efficacy in more complex disease models.
2091244-24-3 (Methanone, cyclopropyl(6-methoxy-2-pyridinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)